Cas no 1261901-60-3 (4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol)

4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol is a specialized aromatic compound featuring a chloro-substituted phenyl ring and methoxycarbonyl and methoxy functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both electron-withdrawing (chloro, methoxycarbonyl) and electron-donating (methoxy) groups enhances its reactivity in selective coupling and substitution reactions. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture allows for precise modifications, making it useful in the development of bioactive molecules and advanced materials. Proper handling and storage under inert conditions are recommended to maintain its integrity.

4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol structure

1261901-60-3 structure

Product Name:4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol

CAS No:1261901-60-3

MF:C₁₅H₁₃ClO₄

MW:292.714323759079

MDL:MFCD18315350

CID:2762283

PubChem ID:53221090

Update Time:2025-05-20

4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 1261901-60-3
- Methyl 3-chloro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylate
- 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-2-METHOXYPHENOL
- MFCD18315350
- DTXSID00685775
- 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol, 95%
- 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol
- MDL： MFCD18315350
- Inchi： 1S/C15H13ClO4/c1-19-14-8-10(4-6-13(14)17)9-3-5-11(12(16)7-9)15(18)20-2/h3-8,17H,1-2H3
- InChI Key： BQBLGIBVJFOMTD-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 292.0502366Da
Monoisotopic Mass: 292.0502366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55.8Å²

4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321529-5 g	4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol, 95%; .	1261901-60-3	95%	5g	€1159.00	2023-05-19
abcr	AB321529-5g	4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol, 95%; .	1261901-60-3	95%	5g	€1159.00	2025-04-21

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Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol

4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261901-60-3)

The compound 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261901-60-3) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in the realm of anti-inflammatory and antioxidant therapies.

The molecular structure of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol is characterized by a phenolic ring substituted with a methoxy group at the 2-position and a chloromethylcarbonyl group at the 4-position of an adjacent phenyl ring. This arrangement imparts the molecule with a high degree of structural complexity, which is crucial for its bioactivity. The presence of the methoxy group enhances the molecule's solubility in organic solvents, making it easier to handle in laboratory settings.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. These advancements have made the production of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol more feasible for large-scale applications.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory properties in vitro. Studies conducted on human macrophage cells have shown that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant activity has been evaluated using DPPH radical scavenging assays, where it exhibited higher efficiency compared to several established antioxidants.

The application of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol in drug delivery systems is another area of active research. Its ability to form stable complexes with various polymers has been explored for encapsulating hydrophobic drugs, enhancing their bioavailability. This property makes it a promising candidate for targeted drug delivery systems in cancer therapy.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261901-60-3) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent advancements in synthesis and biological studies, positions it as a key player in the development of novel therapeutic agents and advanced materials.